(3Z)-3-bromo-4-(4-chlorophenyl)but-3-en-2-one

• IUPAC Name: (Z)-3-bromo-4-(4-chlorophenyl)but-3-en-2-one
• InChI: InChI=1S/C10H8BrClO/c1-7(13)10(11)6-8-2-4-9(12)5-3-8/h2-6H,1H3/b10-6-
• InChI Key: SNCSMCVPQYZGKV-POHAHGRESA-N
• Canonical SMILES: CC(=O)C(=CC1=CC=C(C=C1)Cl)Br
• Isomeric SMILES: CC(=O)/C(=C/C1=CC=C(C=C1)Cl)/Br
• Molecular Formula: C10H8BrClO
• Molecular Weight: 259.52 g/mol
• CAS No.: 634906-83-5

Description

(3Z)-3-bromo-4-(4-chlorophenyl)but-3-en-2-one is a useful research compound. Its molecular formula is C10H8BrClO and its molecular weight is 259.53. The purity is usually 95%.
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Scientific Research Applications

Enantiodivergence in Microbial Reduction

The compound has been synthesized and subjected to bioreduction by microorganisms such as Saccharomyces cerevisiae and Geotrichum candidum. This process explored the enantiodivergence in the reduction of α-methyl and α-halomethyl enones, including our compound of interest. The research demonstrates the potential for microbial processes in producing enantiomerically pure substances, which are crucial in drug synthesis and organic chemistry (Paula et al., 2013).

Crystal Structure and Synthesis

Another aspect of research on this compound involves its crystal structure and synthesis. Studies have synthesized and analyzed the crystal structures of related compounds, providing insight into the molecular arrangement and potential applications in material science and molecular engineering (Lastovickova et al., 2018).

Nonlinear Optical Properties

The compound and its derivatives have been studied for their nonlinear optical (NLO) properties, which are essential for applications in photonics and optoelectronics. Research into chalcone derivatives demonstrates their potential in semiconductor devices due to comprehensible intra- and inter-molecular charge transport. These properties suggest the compound's relevance in developing materials for electronic and photonic devices (Shkir et al., 2019).

Regio- and Chemoselective Bromination

The regio- and chemoselective bromination of related cyclopentenones and enones has been explored, highlighting methods for introducing bromine into specific positions of the molecule. Such selective bromination is crucial for synthesizing complex organic molecules with precise functional group placement, demonstrating the compound's role in synthetic organic chemistry (Shirinian et al., 2012).

Enantiomerically Pure Synthesis

Research has also focused on synthesizing enantiomerically pure derivatives starting from related compounds. This synthesis involves multiple steps and highlights the importance of stereochemistry in producing compounds for pharmaceutical applications. The absolute configurations of these products are determined by single-crystal X-ray diffractions, underscoring the precision required in the synthesis of enantiomerically pure substances (Zhang et al., 2014).